Cas no 16810-19-8 (1-(2-Methyl-1-benzothiophen-3-yl)ethanone)

• Product Name: 1-(2-Methyl-1-benzothiophen-3-yl)ethanone
• CAS No: 16810-19-8
• MF: C₁₁H₁₀OS
• MW: 190.261501789093
• MDL: MFCD08059890
• CID: 873325
• PubChem ID: 329776432
• Update Time: 2025-06-14

1-(2-Methyl-1-benzothiophen-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylbenzo[b]thiophen-3-yl)ethanone
• 1-(2-methyl-1-benzothien-3-yl)ethanone(SALTDATA: FREE)
• 1-(2-methyl-1-benzothiophen-3-yl)ethanone
• CHEMBRDG-BB 4012563
• 3-Acetyl-2-methyl-benzo<b>thiophen
• 1-(2-METHYL-1-BENZOTHIEN-3-YL)ETHANONE
• acetaldehyde compound with benzo[b]thiophene (1:1)
• 1-(2-Methyl-1-benzothiophen-3-yl)ethan-1-one
• 2-Methyl-3-acetyl-benzo[b]thiophen
• 16810-19-8
• MFCD08059890
• AKOS006281653
• 1-(2-Methyl-1-benzothien-3-yl)ethanone, AldrichCPR
• DB-190318
• BS-35768
• Ethanone, 1-(2-methylbenzo[b]thien-3-yl)-
• SCHEMBL9556945
• DTXSID30480790
• 1-(2-Methyl-1-benzothiophen-3-yl)ethanone

• MDL： MFCD08059890
• Inchi： 1S/C11H10OS/c1-7(12)11-8(2)13-10-6-4-3-5-9(10)11/h3-6H,1-2H3
• InChI Key： TVCALVRNHQYHHY-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(C)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 190.04500
• Monoisotopic Mass: 190.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 3.41230

1-(2-Methyl-1-benzothiophen-3-yl)ethanone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-(2-Methyl-1-benzothiophen-3-yl)ethanone

Comprehensive Overview of 1-(2-Methyl-1-benzothiophen-3-yl)ethanone (CAS No. 16810-19-8)

1-(2-Methyl-1-benzothiophen-3-yl)ethanone, with the CAS number 16810-19-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to by its systematic name, belongs to the benzothiophene family, a class of heterocyclic compounds known for their diverse applications. The presence of the methyl and ethanone functional groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's unique molecular architecture, featuring a benzothiophene core, has made it a subject of interest for researchers exploring drug discovery and material innovation. In recent years, the demand for heterocyclic compounds like 1-(2-Methyl-1-benzothiophen-3-yl)ethanone has surged, driven by their potential in developing bioactive molecules and advanced materials. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional chemical processes.

One of the most frequently asked questions about CAS No. 16810-19-8 revolves around its synthetic routes and applications. The compound is typically synthesized through Friedel-Crafts acylation or cross-coupling reactions, which are well-documented in organic chemistry literature. Its role as a building block in the synthesis of pharmaceutical intermediates is particularly noteworthy, as it contributes to the development of therapeutic agents targeting various diseases. Additionally, its photophysical properties have sparked interest in the field of optoelectronics, where it is explored for use in organic light-emitting diodes (OLEDs) and sensors.

Another hot topic in the context of 1-(2-Methyl-1-benzothiophen-3-yl)ethanone is its potential in catalysis and polymer chemistry. Researchers are investigating its utility as a ligand or catalyst precursor in asymmetric synthesis, which is critical for producing chiral compounds with high enantiomeric purity. This aligns with the broader industry shift toward precision chemistry, where the demand for high-performance materials and specialty chemicals continues to rise.

From an SEO perspective, keywords such as "benzothiophene derivatives," "organic synthesis intermediates," and "CAS 16810-19-8 applications" are highly relevant to this compound. These terms reflect the growing curiosity among chemists, manufacturers, and researchers about its versatility and commercial potential. Moreover, the compound's relevance to life sciences and advanced materials ensures its prominence in academic and industrial discussions.

In conclusion, 1-(2-Methyl-1-benzothiophen-3-yl)ethanone (CAS No. 16810-19-8) stands out as a multifaceted compound with broad applications across multiple disciplines. Its significance in drug development, material science, and catalysis underscores its value in modern chemistry. As research continues to uncover new uses for this compound, its role in shaping the future of sustainable and innovative chemistry will undoubtedly expand.